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Compound of Interest

Compound Name: Diphenyl adipate

Cat. No.: B1582185

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
diphenyl adipate. Due to the limited availability of specific quantitative solubility data in
publicly accessible literature, this guide focuses on qualitative solubility predictions, theoretical
considerations, and detailed experimental protocols for determining solubility.

Introduction to Diphenyl Adipate

Diphenyl adipate is the diester of adipic acid and phenol. It is a white crystalline solid at room
temperature. Its structure, featuring a flexible aliphatic chain and two aromatic phenyl groups,
gives it unique properties as a plasticizer and a monomer for polyesters and polyamides.
Understanding its solubility is crucial for its application in synthesis, purification, formulation,
and material science.

Physical and Chemical Properties of Diphenyl Adipate:
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Property Value Source
CAS Number 3195-37-7 [1112]
Molecular Formula C18H1804 [1][3]
Molecular Weight 298.33 g/mol [3]
Melting Point 105.5-106 °C

Appearance White crystalline powder

Predicted Solubility of Diphenyl Adipate

Based on the principle of "like dissolves like," the solubility of diphenyl adipate in various
organic solvents can be predicted. The presence of two phenyl groups suggests good solubility
in aromatic and nonpolar solvents, while the ester groups provide some polarity.

Qualitative Solubility Predictions:
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Solvent Class

Common Solvents

Predicted Solubility

Rationale

Alcohols

Methanol, Ethanol

Low to Moderate

The polarity of the
hydroxyl group in
alcohols is
significantly different
from the largely
nonpolar character of
diphenyl adipate.
Solubility is expected
to increase with the
alkyl chain length of
the alcohol and with
temperature. Ethanol
may be a suitable
solvent for

recrystallization.[4]

Ketones

Acetone

Moderate

Acetone has
intermediate polarity
and can interact with
the ester groups of

diphenyl adipate.

Esters

Ethyl Acetate

Moderate to High

As an ester itself,
diphenyl adipate is
likely to be soluble in
other esters of similar
polarity due to
favorable dipole-

dipole interactions.[5]

[6]

Aromatic

Hydrocarbons

Toluene, Benzene,

Xylene

High

The phenyl groups of
diphenyl adipate will
have strong van der
Waals interactions
with aromatic

solvents.[7]
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Aliphatic

Hydrocarbons

Hexane, Heptane

The significant
difference in polarity
and intermolecular
forces between the
aromatic diphenyl

Low
adipate and non-
aromatic, nonpolar
aliphatic hydrocarbons
suggests low

solubility.

Chlorinated Solvents

Dichloromethane,

Chloroform

Chlorinated solvents
are effective at
dissolving a wide

High range of organic
compounds, including
those with aromatic
and ester

functionalities.[8]

Ethers

Diethyl Ether,

Tetrahydrofuran (THF)

Ethers are good
solvents for many
organic compounds,

Moderate to High and THF, in particular,
is a versatile solvent
for polymers and

larger molecules.

Polar Aprotic Solvents

Dimethylformamide
(DMF), Dimethyl
Sulfoxide (DMSOQO)

These solvents have
high dielectric
) constants and are
Moderate to High ] ]
capable of dissolving

a wide range of

substances.
Water Insoluble As a relatively large
organic molecule with
significant nonpolar
character, diphenyl
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adipate is expected to
be insoluble in water.
[9][10]

Experimental Protocol for Solubility Determination

The following is a general gravimetric method for determining the solubility of a solid organic
compound like diphenyl adipate in a given solvent at a specific temperature.

Materials and Equipment
o Diphenyl adipate (solid)

o Selected organic solvents (analytical grade)
o Temperature-controlled shaker or water bath
e Analytical balance (£ 0.0001 g)

 Vials or flasks with airtight seals

o Syringes with filters (e.g., 0.45 um PTFE)

» Evaporating dish or pre-weighed vials

Oven

Experimental Procedure

e Preparation of Saturated Solution:

o Add an excess amount of diphenyl adipate to a known volume of the selected solvent in
a sealed vial. The presence of undissolved solid is crucial to ensure saturation.

o Place the vial in a temperature-controlled shaker or water bath set to the desired
temperature.
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o Agitate the mixture for a sufficient time to reach equilibrium. A period of 24 to 48 hours is
generally recommended.

o Sample Withdrawal and Filtration:
o Once equilibrium is reached, allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using
a pre-heated or temperature-equilibrated syringe.

o Immediately pass the solution through a syringe filter into a pre-weighed evaporating dish
or vial. This step is critical to remove any undissolved solid particles.

e Solvent Evaporation and Mass Determination:

o Place the evaporating dish with the filtered solution in an oven at a temperature sufficient
to evaporate the solvent without decomposing the diphenyl adipate (a temperature below
its melting point is recommended). A vacuum oven can be used for faster and more gentle
drying.

o Once all the solvent has evaporated, cool the dish in a desiccator to room temperature.
o Weigh the evaporating dish containing the dried diphenyl adipate residue.
o Calculation of Solubility:

o Calculate the mass of the dissolved diphenyl adipate by subtracting the initial weight of
the empty evaporating dish from the final weight.

o The solubility can be expressed in various units, such as:
= /100 mL: (mass of residue in g / volume of aliquot in mL) * 100

= mol/L: (mass of residue in g / molecular weight of diphenyl adipate) / volume of aliquot
inL

Visualization of Experimental Workflow
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The following diagram illustrates the key steps in the experimental determination of diphenyl
adipate solubility.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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